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Compound of Interest

Compound Name: 2-Methylheptadecane

Cat. No.: B108993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, analytical methods, and biological significance of 2-methylheptadecane
(CAS No. 1560-89-0). Primarily known as an insect sex pheromone, this long-chain branched

alkane also has applications in biofuel research and as a reference standard in analytical

chemistry. While direct pharmacological applications are not currently established, this

document collates available toxicological data for related long-chain alkanes, offering a safety

profile relevant to drug development professionals. Detailed experimental protocols for its

synthesis and analysis by gas chromatography-mass spectrometry (GC-MS) are provided,

alongside visualizations of its role in insect chemical communication.

Chemical and Physical Properties
2-Methylheptadecane is a saturated, branched-chain hydrocarbon with the molecular formula

C₁₈H₃₈[1]. Its physical and chemical properties are summarized in the table below.
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Property Value Source

Molecular Formula C₁₈H₃₈ [1]

Molecular Weight 254.50 g/mol [1][2]

CAS Number 1560-89-0 [1][2]

Appearance Colorless liquid [3]

Boiling Point 311.0 °C at 760 mmHg [4]

Melting Point 5.7 °C [4]

Density ~0.8 g/cm³ [5]

Flash Point 108.9 °C [4]

logP (Octanol/Water Partition

Coefficient)
10.14 (estimated) [4]

Water Solubility Insoluble

IUPAC Name 2-Methylheptadecane [1]

Synonyms Isooctadecane [6]

Synthesis
A notable and efficient synthesis of 2-methylheptadecane was reported by Ballini and Bosica

in 1993, utilizing a two-step process involving the Henry reaction[7][8].

Experimental Protocol: Two-Step Synthesis via Henry
Reaction
This protocol is based on the methodology described by Ballini and Bosica.

Step 1: Henry Reaction (Nitroaldol Condensation)

Reaction Setup: To a stirred solution of a suitable nitroalkane (e.g., 1-nitropropane) in a

suitable solvent (e.g., methanol), add a catalytic amount of a base (e.g., sodium hydroxide).
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Aldehyde Addition: Slowly add a long-chain aldehyde (e.g., pentadecanal) to the reaction

mixture at room temperature.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC).

Work-up: Once the reaction is complete, neutralize the mixture with a dilute acid (e.g.,

hydrochloric acid) and extract the product with an organic solvent (e.g., diethyl ether).

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. The resulting β-nitro alcohol can be purified by column

chromatography on silica gel.

Step 2: Reductive Denitration

Reaction Setup: Dissolve the purified β-nitro alcohol from Step 1 in a suitable solvent (e.g.,

acetonitrile).

Reducing Agent: Add an excess of a reducing agent capable of denitration (e.g., tributyltin

hydride) and a radical initiator (e.g., azobisisobutyronitrile, AIBN).

Reaction Conditions: Heat the reaction mixture at reflux under an inert atmosphere (e.g.,

argon).

Reaction Monitoring: Monitor the disappearance of the starting material by TLC or GC-MS.

Work-up and Purification: Upon completion, cool the reaction mixture and remove the solvent

under reduced pressure. The crude product can be purified by column chromatography on

silica gel to yield 2-methylheptadecane.
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Synthesis of 2-Methylheptadecane via Henry Reaction

Step 1: Henry Reaction

Step 2: Reductive Denitration
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A simplified workflow for the two-step synthesis of 2-methylheptadecane.

Analytical Methods: Gas Chromatography-Mass
Spectrometry (GC-MS)
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GC-MS is the primary analytical technique for the identification and quantification of 2-
methylheptadecane, particularly in complex biological matrices such as insect extracts.

Experimental Protocol: GC-MS Analysis of 2-
Methylheptadecane
1. Sample Preparation (from insect glands)

Extraction: Excise the pheromone glands from female moths and extract with a non-polar

solvent such as hexane or pentane for a short duration (e.g., 1-5 minutes) to minimize the

extraction of internal lipids.

Concentration: Concentrate the extract under a gentle stream of nitrogen to a final volume of

approximately 50-100 µL.

Internal Standard: Add a known amount of an internal standard (e.g., eicosane) for

quantitative analysis.

2. GC-MS Instrumentation and Conditions

Gas Chromatograph: Agilent 7890B GC or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.

Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d.,

0.25 µm film thickness), is suitable for separating long-chain hydrocarbons.

Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

Injector: Splitless mode at 250 °C.

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 300 °C.

Final hold: 10 minutes at 300 °C.
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Mass Spectrometer Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Scan Range: m/z 40-550.

3. Data Analysis

Identification: The retention time of the peak corresponding to 2-methylheptadecane should

be compared with that of a pure standard. The mass spectrum should exhibit characteristic

fragmentation patterns for branched alkanes, including a molecular ion peak (m/z 254) and a

series of fragment ions separated by 14 amu (-CH₂-).

Quantification: The concentration of 2-methylheptadecane in the sample can be determined

by comparing the peak area of the analyte to that of the internal standard.
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GC-MS Analysis Workflow for 2-Methylheptadecane

Sample Preparation
(e.g., Insect Gland Extraction)

GC Injection
(Splitless Mode)

GC Separation
(Non-polar Column)

MS Ionization
(Electron Ionization)

MS Detection
(Mass Analyzer)

Data Analysis
(Identification & Quantification)
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A generalized workflow for the analysis of 2-methylheptadecane using GC-MS.

Biological Significance and Applications
Insect Pheromone
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2-Methylheptadecane is a well-documented sex pheromone in several species of tiger moths

(family Arctiidae)[1]. It is released by females to attract males for mating. The specificity of the

pheromone signal is crucial for reproductive isolation among closely related species.

The olfactory signaling pathway in insects for pheromone detection is a complex process.

Insect Olfactory Signaling Pathway for Pheromones
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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